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Compound of Interest

Compound Name: C.I. Pigment Yellow 180

CAS No.: 77804-81-0

Cat. No.: B052692

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic properties of Pigment

Yellow 180 (P.Y. 180), a high-performance benzimidazolone pigment. Designed for

researchers, scientists, and professionals in drug development and materials science, this

document offers a detailed examination of its Fourier-Transform Infrared (FTIR) and Ultraviolet-

Visible (UV-Vis) spectroscopic data. The guide combines theoretical principles with practical

experimental insights and detailed data interpretation to serve as a comprehensive resource for

the characterization of this widely used colorant.

Introduction to Pigment Yellow 180
Pigment Yellow 180, identified by the Colour Index name C.I. Pigment Yellow 180 and CAS

number 77804-81-0, is a disazo/benzimidazolone-based organic pigment.[1] Its chemical

formula is C₃₆H₃₂N₁₀O₈, with a corresponding molecular weight of 732.70 g/mol .[2][3] P.Y. 180

is recognized for its greenish-yellow shade, exceptional heat stability (up to 290°C in HDPE),

and excellent light and weather fastness.[4][5][6] These robust properties make it a preferred

choice for demanding applications, particularly in the plastics and printing ink industries.[2][4][7]
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The molecular structure of Pigment Yellow 180 features two azo groups (-N=N-) and two

benzimidazolone moieties, which are key to its chromatic and performance characteristics. The

complex aromatic system and the presence of multiple functional groups give rise to a distinct

spectroscopic fingerprint, which can be effectively characterized using FTIR and UV-Vis

spectroscopy.

Molecular Structure of Pigment Yellow 180

Fourier-Transform Infrared (FTIR) Spectroscopy of
Pigment Yellow 180
Fundamental Principles
FTIR spectroscopy is a powerful analytical technique for identifying the functional groups

present in a molecule. The method is based on the absorption of infrared radiation by a

sample, which causes molecular vibrations such as stretching and bending of chemical bonds.

Each functional group absorbs infrared radiation at a characteristic frequency, resulting in a

unique spectrum that serves as a molecular "fingerprint". For a complex organic molecule like

Pigment Yellow 180, the FTIR spectrum provides a wealth of information about its structural

components.

Experimental Protocol for FTIR Analysis
The following is a generalized protocol for the acquisition of an FTIR spectrum of a solid

pigment sample like P.Y. 180.
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Sample Preparation Data Acquisition Data Processing

Start

Prepare KBr Pellet:
Mix ~1 mg of P.Y. 180

with ~100 mg of dry KBr.
Grind to a fine powder.

Press the mixture
in a hydraulic press

to form a transparent pellet.

Place the KBr pellet
in the sample holder of
the FTIR spectrometer.

Collect a background spectrum
of the empty sample compartment.

Collect the sample spectrum.
Typically, 32-64 scans are

averaged to improve S/N ratio.

Ratio the sample spectrum
against the background spectrum

to obtain the absorbance spectrum.

Apply baseline correction
and other necessary

processing steps.

End:
Spectrum ready for interpretation.

Sample Preparation Data Acquisition Data Processing

Start

Prepare a dilute solution
of P.Y. 180 in a suitable

solvent (e.g., DMSO, DMF).
Concentration should be in the

range of 10⁻⁵ to 10⁻⁶ M.

Fill a cuvette with the pure
solvent to be used as a blank.

Record the baseline.

Fill a cuvette with the pigment
solution and record the

absorption spectrum over the
desired wavelength range (e.g., 200-800 nm).

Identify the wavelength(s)
of maximum absorbance (λmax).

End:
Spectrum ready for interpretation.

Click to download full resolution via product page

Experimental Workflow for UV-Vis Analysis

Interpretation of the UV-Vis Spectrum of Pigment Yellow
180
The UV-Vis spectrum of Pigment Yellow 180 is dominated by strong absorption bands in the

visible and near-UV regions, which arise from electronic transitions within its extensive

conjugated system.

Table 2: UV-Vis Absorption Maxima for Pigment Yellow 180

Wavelength (λmax) Electronic Transition Chromophore

~400-450 nm π → π
Extended conjugated system

(azo groups, aromatic rings)

~270-300 nm π → π
Benzimidazolone and phenyl

groups
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The most intense absorption band, located in the 400-450 nm range, is responsible for the

pigment's yellow color. This band is attributed to a high-energy π → π* transition involving the

entire conjugated system, including the azo linkages and the aromatic rings. A weaker

absorption, often appearing as a shoulder, may be present at longer wavelengths and can be

assigned to an n → π* transition, involving the non-bonding electrons on the nitrogen atoms of

the azo groups. Another strong absorption is typically observed in the UV region (around 270-

300 nm), corresponding to π → π* transitions localized within the benzimidazolone and phenyl

moieties.

The Influence of Solvents on Spectroscopic
Properties
The spectroscopic properties of Pigment Yellow 180 can be influenced by the solvent

environment, a phenomenon known as solvatochromism. Studies have shown that the UV-Vis

absorption maximum of P.Y. 180 can shift depending on the polarity of the solvent. [8]Generally,

in more polar solvents, a bathochromic (red) shift of the π → π* transition is observed. This is

due to the stabilization of the more polar excited state by the polar solvent molecules. This

effect is important to consider when preparing samples for UV-Vis analysis and can also

provide insights into the pigment-binder interactions in applied systems.

Conclusion
The spectroscopic characterization of Pigment Yellow 180 by FTIR and UV-Vis spectroscopy

provides a detailed understanding of its chemical structure and electronic properties. The FTIR

spectrum confirms the presence of key functional groups, including amide, azo,

benzimidazolone, and ether linkages. The UV-Vis spectrum elucidates the electronic transitions

responsible for its characteristic yellow color. This technical guide provides the foundational

knowledge and experimental framework for the accurate and reliable spectroscopic analysis of

this important industrial pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/figure/a-Photographs-and-UV-Vis-absorbance-spectra-solutions-diluted-by-a-factor-of-2-of_fig5_374644260
https://www.researchgate.net/figure/FT-IR-spectrum-of-the-crude-yellow-pigment-synthesized-by-Cupriavidus-sp-USMAHM13_fig1_264639949
https://www.benchchem.com/product/b052692/docs#spectroscopic-characterization-of-pigment-yellow-180-a-technical-guide
https://www.benchchem.com/product/b052692/docs#spectroscopic-characterization-of-pigment-yellow-180-a-technical-guide
https://www.benchchem.com/product/b052692/docs#spectroscopic-characterization-of-pigment-yellow-180-a-technical-guide
https://www.benchchem.com/product/b052692/docs#spectroscopic-characterization-of-pigment-yellow-180-a-technical-guide
https://www.benchchem.com/product/b052692?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

